Cas no 1261937-11-4 (2-[3-(Cyclopropylaminocarbonyl)phenyl]-6-fluorobenzoic acid)

• Product Name: 2-[3-(Cyclopropylaminocarbonyl)phenyl]-6-fluorobenzoic acid
• CAS No: 1261937-11-4
• MF: C₁₇H₁₄FNO₃
• MW: 299.296368122101
• MDL: MFCD18322380
• CID: 2622006
• PubChem ID: 53228210
• Update Time: 2025-07-21

2-[3-(Cyclopropylaminocarbonyl)phenyl]-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261937-11-4
• MFCD18322380
• DTXSID30691743
• 3'-(Cyclopropylcarbamoyl)-3-fluoro[1,1'-biphenyl]-2-carboxylic acid
• 2-[3-(Cyclopropylaminocarbonyl)phenyl]-6-fluorobenzoic acid, 95%
• 2-[3-(CYCLOPROPYLAMINOCARBONYL)PHENYL]-6-FLUOROBENZOIC ACID
• 2-[3-(Cyclopropylaminocarbonyl)phenyl]-6-fluorobenzoic acid

• MDL： MFCD18322380
• Inchi： 1S/C17H14FNO3/c18-14-6-2-5-13(15(14)17(21)22)10-3-1-4-11(9-10)16(20)19-12-7-8-12/h1-6,9,12H,7-8H2,(H,19,20)(H,21,22)
• InChI Key： QMHYAFZKDBFWHH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(=O)O)C1=CC=CC(=C1)C(NC1CC1)=O

Computed Properties

• Exact Mass: 299.09577147Da
• Monoisotopic Mass: 299.09577147Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-[3-(Cyclopropylaminocarbonyl)phenyl]-6-fluorobenzoic acid

Research Brief on 2-[3-(Cyclopropylaminocarbonyl)phenyl]-6-fluorobenzoic acid (CAS: 1261937-11-4)

2-[3-(Cyclopropylaminocarbonyl)phenyl]-6-fluorobenzoic acid (CAS: 1261937-11-4) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. The presence of both a cyclopropylaminocarbonyl group and a fluorobenzoic acid moiety suggests its potential as a versatile scaffold for drug development.

Recent studies have focused on the synthesis and optimization of 2-[3-(Cyclopropylaminocarbonyl)phenyl]-6-fluorobenzoic acid to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to achieve high yields and purity. These efforts have been complemented by computational modeling to predict the compound's binding affinity and selectivity toward target proteins.

In vitro and in vivo evaluations have demonstrated promising results. For instance, the compound has shown potent inhibitory activity against specific enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been assessed in preclinical models, revealing favorable characteristics for further development.

One of the most notable findings is the compound's ability to selectively modulate the activity of certain G-protein-coupled receptors (GPCRs), which are critical targets in various therapeutic areas, including oncology and neurology. This selectivity is attributed to the strategic placement of the fluorine atom and the cyclopropyl group, which optimize interactions with the receptor's binding pocket.

Despite these advancements, challenges remain in the clinical translation of 2-[3-(Cyclopropylaminocarbonyl)phenyl]-6-fluorobenzoic acid. Issues such as off-target effects and potential toxicity need to be addressed through rigorous safety profiling and structure-activity relationship (SAR) studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's progression into clinical trials.

In conclusion, 2-[3-(Cyclopropylaminocarbonyl)phenyl]-6-fluorobenzoic acid represents a promising lead compound in the field of medicinal chemistry. Its unique structural attributes and demonstrated biological activity underscore its potential as a therapeutic agent. Future research should focus on optimizing its pharmacological properties and exploring its applications in diverse disease contexts.